Cas no 451-56-9 (beta-Curcumene)
beta-Curcumene Chemical and Physical Properties
Names and Identifiers
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- beta-Curcumene
- 1,4-Cyclohexadiene, 1-(1,5-dimethyl-5-hexen-1-yl)-4-methyl-
- β-Curcumene
-
- Inchi: 1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h8,11,14H,1,5-7,9-10H2,2-4H3
- InChI Key: XISBISVWIJDEQH-UHFFFAOYSA-N
- SMILES: C1(C(C)CCCC(C)=C)CC=C(C)CC=1
Experimental Properties
- Density: 0.856±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 281.5±25.0 ºC (760 Torr),
- Flash Point: 112.8±18.0 ºC,
- Solubility: Insuluble (5.9E-6 g/L) (25 ºC),
beta-Curcumene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B29159-100mg |
beta-Curcumene |
451-56-9 | ,GC≥85% | 100mg |
¥3250.00 | 2023-04-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B97930-100mg |
2-methyl-6-(4-methyl-cyclohexa-1,4-dienyl)-hept-1-ene |
451-56-9 | , | 100mg |
¥3188.0 | 2023-09-09 |
beta-Curcumene Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on beta-Curcumene
Beta-Curcumene: A Comprehensive Overview
Beta-Curcumene, also known as β-Curcumene, is a naturally occurring compound with the CAS number 451-56-9. It belongs to the class of sesquiterpenes and is commonly found in various plants, particularly in the Zingiberaceae family, which includes turmeric and ginger. This compound has gained significant attention in recent years due to its diverse biological activities and potential applications in the fields of food, cosmetics, and pharmaceuticals.
Beta-Curcumene is characterized by its unique chemical structure, which includes a bicyclic framework with a ketone group. This structure contributes to its distinctive aroma and flavor profile. Recent studies have highlighted the compound's role as a natural antioxidant, making it a valuable ingredient in food preservation and skincare products. The ability of beta-Curcumene to scavenge free radicals has been extensively researched, with findings suggesting its potential in mitigating oxidative stress-related diseases.
One of the most notable applications of beta-Curcumene is in the food industry. It is often used as a natural flavoring agent due to its pleasant taste and odor. Additionally, its antioxidant properties make it an ideal additive for extending the shelf life of food products. Researchers have explored the use of beta-Curcumene in combination with other natural antioxidants to create synergistic effects, enhancing overall product stability.
In the cosmetics sector, beta-Curcumene has been recognized for its potential anti-aging properties. Studies have shown that it can stimulate collagen synthesis and improve skin elasticity, making it a promising ingredient in anti-aging formulations. Furthermore, its anti-inflammatory properties have led to its inclusion in products designed to reduce skin irritation and redness.
The pharmaceutical industry has also shown interest in beta-Curcumene due to its potential therapeutic benefits. Recent research has focused on its anti-cancer properties, with studies indicating that it may inhibit tumor growth and induce apoptosis in cancer cells. These findings have opened new avenues for exploring beta-Curcumene as a complementary treatment option in oncology.
Despite its numerous benefits, the extraction and purification of beta-Curcumene remain challenging. Traditional methods often involve solvent extraction, which can be inefficient and environmentally unfriendly. To address this issue, researchers have developed advanced techniques such as supercritical fluid extraction (SFE) and membrane separation. These methods not only improve yield but also ensure the preservation of the compound's bioactive properties.
Another area of interest is the genetic modification of plants to enhance beta-Curcurmeine production. By manipulating specific genes involved in sesquiterpene biosynthesis, scientists aim to develop crop varieties with higher concentrations of this valuable compound. This approach could significantly reduce production costs and increase availability for industrial applications.
In conclusion, beta-Curcumene (CAS No: 451-56-9) is a multifaceted compound with vast potential across various industries. Its unique chemical properties, combined with recent advancements in extraction techniques and therapeutic applications, position it as a key player in natural product research. As ongoing studies continue to uncover new benefits and uses for beta-Curcurmeine, its role in modern science and industry is expected to grow even further.
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